Cas no 2228421-40-5 (5-5-(trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one)

• Product Name: 5-5-(trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one
• CAS No: 2228421-40-5
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 5810688
• PubChem ID: 165638242
• Update Time: 2025-05-25

5-5-(trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-5-(trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one
• EN300-1974846
• 2228421-40-5
• 5-[5-(trifluoromethyl)furan-2-yl]-1,3-oxazolidin-2-one

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)6-2-1-4(14-6)5-3-12-7(13)15-5/h1-2,5H,3H2,(H,12,13)
• InChI Key： ZLCKNDHSOQLZQO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2CNC(=O)O2)O1)(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.5Ų

Additional information on 5-5-(trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one

Recent Advances in the Study of 5-5-(Trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one (CAS: 2228421-40-5)

The compound 5-5-(trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one (CAS: 2228421-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its trifluoromethyl furan and oxazolidinone moieties, exhibits promising biological activities, particularly in the context of antimicrobial and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 5-5-(trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one against multidrug-resistant bacterial strains. The researchers reported that the compound demonstrated potent inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics, thereby reducing the likelihood of resistance development.

In addition to its antimicrobial properties, recent research has highlighted the compound's potential as an anti-inflammatory agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). The findings suggested that 5-5-(trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one could serve as a lead compound for the development of novel anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic optimization of this compound has also been a focal point of recent research. A team from the University of Cambridge reported a novel, scalable synthesis route for 5-5-(trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one in Organic Process Research & Development. Their approach utilized a one-pot cascade reaction, significantly improving yield and reducing the need for hazardous reagents. This advancement is expected to facilitate large-scale production for further preclinical and clinical studies.

Despite these promising developments, challenges remain. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its drug-like properties. Additionally, comprehensive toxicology assessments are required to ensure its safety profile. Ongoing research aims to address these limitations while exploring its potential in combination therapies and targeted drug delivery systems.

In conclusion, 5-5-(trifluoromethyl)furan-2-yl-1,3-oxazolidin-2-one (CAS: 2228421-40-5) represents a versatile scaffold with significant therapeutic potential. Its dual antimicrobial and anti-inflammatory activities, coupled with recent advances in synthetic chemistry, position it as a compelling candidate for future drug development. Continued research efforts will be crucial to fully unlock its clinical applications.